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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyridine

Cat. No.: B7818264

An In-depth Technical Guide to 2-Methyl-5-
vinylpyridine

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of 2-Methyl-5-vinylpyridine (2M5VP). All quantitative data are

presented in structured tables for clarity and comparative analysis. Detailed experimental
protocols and visual diagrams are included to support research and development activities.

Chemical Identity and Structure

2-Methyl-5-vinylpyridine, also known as 5-ethenyl-2-methylpyridine, is a substituted pyridine
derivative characterized by a methyl group at the 2-position and a vinyl group at the 5-position.
[1] It is a key monomer in the production of specialty polymers and serves as an important
intermediate in various chemical syntheses.[1][2]

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 5-ethenyl-2-methylpyridine[1]
2-Picoline, 5-vinyl-; 5-Vinyl-2-picoline; 2-MVP[1]
Synonyms
[3]
CAS Number 140-76-1[1][3][4]
Molecular Formula CsHoN[1][3][5]
SMILES CC1=NC=C(C=C1)C=CI[1][5]

| INChiKey | VJOWMORERYNYON-UHFFFAOY SA-N[1][3] |

Physicochemical Properties

2-Methyl-5-vinylpyridine is a clear to faintly opalescent liquid under standard conditions.[1][3]
Its key physical and chemical properties are summarized below.

Table 2: Quantitative Physicochemical Data

Property Value

Molecular Weight 119.16 g/mol [1][5]
Boiling Point 181 °C[3]

Melting Point -12.0 °C[3]

Freezing Point -14.3 °C[1]

Density 0.954 g/cm3[6]
Refractive Index (at 20 °C) 1.5400 - 1.5454[1]
Flash Point 56.6 °C[6]

Vapor Pressure (at 25 °C) 1.535 mmHgJ[4]

| pKa (Conjugate Acid) | 5.67[1] |
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Synthesis of 2-Methyl-5-vinylpyridine

The primary industrial method for producing 2-Methyl-5-vinylpyridine is the vapor-phase
dehydrogenation of 2-methyl-5-ethylpyridine (MEP).[7] This reaction is typically performed at
high temperatures over a catalyst.

High Temperature
(~700 °C)

2-Methyl-5-ethylpyridine |----=5=-====

Dehydrogenation

Dehydrogenation Catalyst
(e.g., Iron Oxide, Ceric Oxide) Hydrogen Gas (Hz)

2-Methyl-5-vinylpyridine

Click to download full resolution via product page

Figure 1. Synthesis of 2M5VP via dehydrogenation of MEP.

This protocol is based on the process described in historical patents and represents a general
method.[7]

o Catalyst Preparation: A suitable dehydrogenation catalyst, such as crushed silica brick or
ceric oxide, is packed into a stainless steel reaction tube.[7]

» Vaporization: Liquid 2-methyl-5-ethylpyridine is vaporized. It is often mixed with an equal
volume of an inert gas like nitrogen or carbon dioxide.[7]

» Preheating: The gaseous mixture is preheated to approximately 500 °C.[7]

o Dehydrogenation Reaction: The preheated gas mixture is passed through the catalyst-
packed tube, which is maintained at a reaction temperature of about 700 °C. The space
velocity is controlled, for example, between 100-500 h~1 (defined as the total volume of gas
at STP per hour divided by the tube volume).[7]

e Product Condensation: The effluent gas stream, containing 2-methyl-5-vinylpyridine,
unreacted 2-methyl-5-ethylpyridine, and hydrogen, is cooled to condense the liquid products.
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 Purification: The condensed liquid is purified, typically by fractional distillation under reduced
pressure, to separate the 2-methyl-5-vinylpyridine product from the unreacted starting
material.[7] A polymerization inhibitor (e.g., methyl hydroquinone) may be added during
distillation.[8]

Chemical Reactivity and Applications

The vinyl group of 2M5VP is highly reactive and susceptible to polymerization, which can be
initiated by heat, light, or chemical initiators.[3] This property makes it a valuable monomer for
producing poly(2-methyl-5-vinylpyridine) resins.[1] It also participates in addition reactions
typical of alkenes. The pyridine nitrogen provides a basic site, allowing it to react with acids to
form salts.[3]

2-Methyl-5-vinylpyridine | Initiator Polymerization Poly(2-methyl-5-vinylpyridine)
(Monomer) (Heat, Light, Peroxide) (RESY)

Click to download full resolution via product page

Figure 2. Polymerization of 2M5VP monomer into a polymer resin.

Key applications include its use as a monomer for resins, an oil additive, an ore flotation agent,
and a dye acceptor.[1][2]

Analytical Methods: Purity Determination

Gas Chromatography (GC) is a standard and effective method for determining the purity of 2-
Methyl-5-vinylpyridine and quantifying any related volatile impurities, such as residual 2-
methyl-5-ethylpyridine.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b7818264?utm_src=pdf-body
https://patents.google.com/patent/US2716119A/en
https://www.chemicalbook.com/synthesis/2-methyl-5-vinylpyridine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7512379.htm
https://www.benchchem.com/product/b7818264?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-vinylpyridine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7512379.htm
https://www.benchchem.com/product/b7818264?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-vinylpyridine
https://haz-map.com/Agents/6912
https://www.benchchem.com/product/b7818264?utm_src=pdf-body
https://www.benchchem.com/product/b7818264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GC Purity Analysis Workflow

Sample Preparation
(Dilute in suitable solvent, e.g., Ethanol)

y

GC Injection
(Vaporization in heated inlet)

y

Separation
(Capillary Column, e.g., DB-5)

y

Detection
(Flame lonization Detector - FID)

y

Data Analysis
(Chromatogram Integration)

y

Purity Calculation
(Peak Area Normalization)

Click to download full resolution via product page

Figure 3. General workflow for purity analysis by Gas Chromatography.

This protocol outlines a general procedure for the purity analysis of 2-Methyl-5-vinylpyridine
using GC with a Flame lonization Detector (FID). Specific parameters may require optimization.
[O1[10][11]

o Sample Preparation: Prepare a test sample solution by accurately weighing the 2-Methyl-5-
vinylpyridine sample and dissolving it in a suitable solvent (e.g., absolute ethanol) to a
known concentration (e.g., 1 mg/mL).[11]
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e Chromatographic System:
o Instrument: Gas chromatograph equipped with an FID.[10]

o Column: A capillary column suitable for separating volatile polar compounds, such as a
DB-624 or DB-5 (30 m x 0.32 mm ID, 1 um film thickness).[10][11][12]

o Carrier Gas: Nitrogen or Helium at a constant flow rate.[10][12]

e GC Conditions (lllustrative):

[e]

Inlet Temperature: 240 °C.[12]
o Detector Temperature: 260 °C.[12]

o Oven Program: Start at an initial temperature (e.g., 45 °C), hold for a few minutes, then
ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 240
°C) and hold.[12]

o Injection Volume: 1 pL.
o Split Ratio: e.g., 5:1.[12]
e Analysis: Inject the prepared sample solution into the GC system.

» Data Processing: Record the resulting chromatogram. Identify the peak corresponding to 2-
Methyl-5-vinylpyridine based on its retention time, confirmed by running a standard.

o Calculation: Calculate the purity using the peak area normalization method, where the area
of the main peak is expressed as a percentage of the total area of all integrated peaks.[11]

Spectroscopic Data

Spectroscopic data are crucial for the structural confirmation and identification of 2-Methyl-5-
vinylpyridine.

Table 3: Key Spectroscopic Data
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Spectrum Type Key Peaks | Features

Molecular lon (M*): m/z = 119. Other

Mass Spectrometry (MS
> y (MS) significant fragments at m/z = 118.[1]

Data available from Coblentz Society Spectral

Infrared (IR) Spectroscopy Collection (IR: 1526).[1]

Spectral data and predicted shifts are available
1H NMR in public databases like NMRShiftDB and
ChemicalBook.[1][13]

| 3C NMR | Spectral data available in public databases.[13] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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